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Compound of Interest

Compound Name: Tert-butyl cyclohexanecarboxylate

Cat. No.: B184319

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of tert-
butyl cyclohexanecarboxylate, a key intermediate in organic synthesis. Due to the limited
availability of specific quantitative solubility data in publicly accessible literature, this document
focuses on its physicochemical properties to infer solubility, alongside a detailed experimental
protocol for its determination.

Physicochemical Properties and Inferred Solubility

Tert-butyl cyclohexanecarboxylate (CAS No. 16537-05-6) is an ester with a molecular
formula of C11H2002 and a molecular weight of 184.28 g/mol .[1][2] Its structure, featuring a
bulky nonpolar tert-butyl group and a cyclohexane ring, largely dictates its solubility behavior.
The octanol-water partition coefficient (logP) is a critical indicator of a compound's lipophilicity
and, by extension, its solubility in organic solvents. The estimated logP value for tert-butyl
cyclohexanecarboxylate is approximately 2.9 to 3.46, signifying a high preference for
nonpolar environments over agueous media.[3][4]

Based on the principle of "like dissolves like" and its high logP value, tert-butyl
cyclohexanecarboxylate is expected to be readily soluble in nonpolar and moderately polar
organic solvents, while exhibiting poor solubility in highly polar solvents like water. One source
provides an estimated water solubility of 19.94 mg/L at 25°C, confirming its hydrophobic nature.

[3]
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Table 1: Physicochemical Properties and Qualitative Solubility of Tert-butyl

Cyclohexanecarboxylate

Property Value Reference
CAS Number 16537-05-6 [1]
Molecular Formula C11H2002 [1]
Molecular Weight 184.28 g/mol [2][4]

logP (o/w) ~2.9 - 3.46 (estimated) [3114]

Water Solubility

19.94 mg/L @ 25°C

(estimated)

[3]

Qualitative Solubility in

Soluble [5]
Alcohols
Inferred Solubility in Nonpolar
Solvents (e.g., Hexane, High

Toluene)

Inferred Solubility in
Moderately Polar Solvents

(e.g., Acetone, Ethyl Acetate)

Moderate to High

Inferred Solubility in Polar

Aprotic Solvents (e.g., DMSO, Moderate
DMF)

Inferred Solubility in Polar

Protic Solvents (e.g., Moderate

Methanol, Ethanol)

Experimental Protocol: Determination of Solubility
by Gravimetric Method

The following is a detailed methodology for the experimental determination of the solubility of
tert-butyl cyclohexanecarboxylate in an organic solvent.
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Objective: To quantify the solubility of tert-butyl cyclohexanecarboxylate in a selected
organic solvent at a specific temperature.

Materials:

o Tert-butyl cyclohexanecarboxylate (high purity)
e Selected organic solvent (analytical grade)

e Analytical balance (readable to 0.1 mg)

» Thermostatic shaker or water bath

¢ Vials with screw caps

» Syringe filters (chemically compatible with the solvent)
o Pre-weighed evaporation dishes or beakers

e Volumetric flasks and pipettes

e Drying oven

e Desiccator

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of tert-butyl cyclohexanecarboxylate to a vial containing a
known volume of the selected organic solvent. The presence of undissolved solid is crucial
to ensure saturation.

o Seal the vial tightly to prevent solvent evaporation.
o Place the vial in a thermostatic shaker or water bath set to the desired temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous
agitation to facilitate dissolution.
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o Sample Withdrawal and Filtration:
o Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to
avoid premature crystallization.

o Immediately filter the solution through a chemically compatible syringe filter into a pre-
weighed, clean, and dry evaporation dish. This step is critical to remove any undissolved
microcrystals.

e Solvent Evaporation:

o Weigh the evaporation dish containing the filtered solution to determine the mass of the
solution.

o Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the
solvent without degrading the solute. The oven temperature should be well below the
boiling point of tert-butyl cyclohexanecarboxylate (approximately 208.7 °C).[3]

o Continue heating until all the solvent has evaporated and a constant weight of the dried
solute is achieved.

o Data Analysis and Calculation:
o Cool the evaporation dish in a desiccator to room temperature before weighing.
o Weigh the evaporation dish with the dried solute.
o The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + solute) - (Mass of empty dish)] / (Volume of
filtered solution in mL) * 100

Workflow for Solubility Determination

The following diagram illustrates a general workflow for determining the solubility of a
compound like tert-butyl cyclohexanecarboxylate in various organic solvents.
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Select Compound and Solvents

l

Prepare Supersaturated Solutions
(Excess Solute in Each Solvent)

'

Equilibrate at Constant Temperature
(e.q., 24-48h with agitation)

;
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Weigh Filtered Aliquot

l

Evaporate Solvent

l
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'
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,

Repeat for Each Solvent
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Solubility Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tert-butyl cyclohexanecarboxylate | C11H2002 | CID 11816271 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. pharmaffiliates.com [pharmaffiliates.com]

o 3. tert-butyl cyclohexane carboxylate, 16537-05-6 [thegoodscentscompany.com]

e 4. chemscene.com [chemscene.com]

o 5. 4-tert-butyl cyclohexane carboxaldehyde, 20691-52-5 [thegoodscentscompany.com]

 To cite this document: BenchChem. [Solubility Profile of Tert-butyl Cyclohexanecarboxylate:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184319#solubility-of-tert-butyl-
cyclohexanecarboxylate-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

